Cas no 898631-05-5 (1-3-({4-(3,4-dimethylphenyl)amino-6-(morpholin-4-yl)-1,3,5-triazin-2-yl}amino)phenylethan-1-one)

• Product Name: 1-3-({4-(3,4-dimethylphenyl)amino-6-(morpholin-4-yl)-1,3,5-triazin-2-yl}amino)phenylethan-1-one
• CAS No: 898631-05-5
• MF: C₂₃H₂₆N₆O₂
• MW: 418.491544246674
• CID: 5485193
• Update Time: 2025-09-28

1-3-({4-(3,4-dimethylphenyl)amino-6-(morpholin-4-yl)-1,3,5-triazin-2-yl}amino)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[[4-(3,4-dimethylanilino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]amino]phenyl]ethanone
• 1-3-({4-(3,4-dimethylphenyl)amino-6-(morpholin-4-yl)-1,3,5-triazin-2-yl}amino)phenylethan-1-one

• Inchi： 1S/C23H26N6O2/c1-15-7-8-20(13-16(15)2)25-22-26-21(24-19-6-4-5-18(14-19)17(3)30)27-23(28-22)29-9-11-31-12-10-29/h4-8,13-14H,9-12H2,1-3H3,(H2,24,25,26,27,28)
• InChI Key： DZSCQZAEDAQZDZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(NC2=NC(NC3=CC=C(C)C(C)=C3)=NC(N3CCOCC3)=N2)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3-({4-(3,4-dimethylphenyl)amino-6-(morpholin-4-yl)-1,3,5-triazin-2-yl}amino)phenylethan-1-one

Compound CAS No. 898631-05-5: 1-(3-{[4-(3,4-Dimethylphenyl)amino]-6-(morpholin-4-yl)-1,3,5-triazin-2-yl}amino)phenylethanone

The compound with CAS No. 898631-05-5, known as 1-(3-{[4-(3,4-Dimethylphenyl)amino]-6-(morpholin-4-yl)-1,3,5-triazin-2-yl}amino)phenylethanone, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a triazine ring system and a morpholine moiety. The triazine ring serves as a central scaffold for various functional groups, making it a versatile platform for chemical modifications and biological interactions.

Recent studies have highlighted the importance of triazine-based compounds in drug design due to their ability to form stable interactions with biological targets. The morpholine group in this compound adds further functionality by enhancing solubility and bioavailability. These features make it an attractive candidate for developing new therapeutic agents. For instance, researchers have explored its potential as an anticancer agent, where it has shown promising results in inhibiting specific kinases involved in tumor progression.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the triazine ring through condensation reactions and the subsequent introduction of the morpholine moiety via nucleophilic substitution. The final product is purified using chromatographic techniques to ensure high purity and consistency.

In terms of applications, this compound has been studied for its role in enzyme inhibition and signal transduction pathways. Its ability to modulate these processes makes it a valuable tool in both academic research and industrial drug development. Additionally, its structural versatility allows for further modifications to enhance its efficacy and reduce potential side effects.

From an environmental perspective, the compound's stability and biodegradability are critical factors. Studies have shown that it exhibits moderate persistence in aqueous environments, which is a consideration for its large-scale use. Researchers are actively exploring green chemistry approaches to minimize its environmental footprint while maintaining its desired pharmacological properties.

In conclusion, CAS No. 898631-05-5 represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it a focal point for ongoing research aimed at advancing medical treatments and materials science innovations.